3-Bromo-4-methoxybenzenesulfonyl chloride

• IUPAC Name: 3-bromo-4-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C7H6BrClO3S/c1-12-7-3-2-5(4-6(7)8)13(9,10)11/h2-4H,1H3
• InChI Key: LTVLATJRJIBHDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)Cl)Br
• Molecular Formula: C7H6BrClO3S
• DSSTOX Substance ID: DTXSID80397546
• Molecular Weight: 285.54 g/mol
• CAS RN: 23094-96-4

Description

The compound "3-Bromo-4-methoxybenzenesulfonyl chloride" is a halogenated aromatic compound that is part of a broader class of organohalogens. These compounds are characterized by the presence of halogen atoms (such as bromine) and a methoxy group attached to a benzene ring. The sulfonyl chloride group indicates its potential as a reactive intermediate in various chemical syntheses.

Synthesis Analysis

The synthesis of halogenated methoxybenzenes, which are structurally related to "this compound," involves reactions that can be traced back to both biogenic and anthropogenic origins. For instance, the synthesis of tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate involves the reaction of a bismuth compound with benzenesulfonic acid in the presence of hydrogen peroxide, indicating a method that could potentially be adapted for the synthesis of related compounds . Additionally, the synthesis of methyl (Z)-3-bromo-3-(4-methylbenzenesulfonyl)prop-2-enoate through bromination-dehydrobromination reactions provides insight into the synthetic pathways that could be employed for the synthesis of "this compound" .

Molecular Structure Analysis

The molecular structure of related compounds, such as tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate, reveals a trigonal bipyramidal coordination around the bismuth atom, with specific bond angles and lengths that could be indicative of the structural properties of "this compound" . The presence of intramolecular contacts between the bismuth atom and the oxygen atoms of methoxy and sulfonate groups in these compounds suggests that similar intramolecular interactions may be present in "this compound" .

Chemical Reactions Analysis

The reactivity of "this compound" can be inferred from the behavior of similar compounds in chemical reactions. For example, the reactions of methyl (Z)-3-bromo-3-(4-methylbenzenesulfonyl)prop-2-enoate with nucleophiles such as dimethyl malonate and methyl acetoacetate result in Michael addition products . This suggests that "this compound" could also participate in similar nucleophilic addition reactions. Furthermore, the synthesis of N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides from 4-bromobenzenesulfonyl chloride demonstrates the compound's potential as a building block for the creation of a variety of sulfonamide derivatives with potential enzyme inhibition activity .

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of "this compound" are not detailed in the provided papers, the properties of related compounds can provide some insights. The presence of a bromine atom and a methoxy group on the benzene ring is likely to influence the compound's polarity, solubility, and reactivity. The sulfonyl chloride group is known to be a good leaving group, which suggests that "this compound" may be highly reactive in substitution reactions. The physical properties such as melting point, boiling point, and density would be influenced by the molecular structure and the presence of halogen atoms .

Scientific Research Applications

Kinetics in Cyclodextrin-Surfactant Mixed Systems

The hydrolysis kinetics of 4-methoxybenzenesulfonyl chloride (MBSC) have been studied in mixed systems involving surfactants and cyclodextrins. This research highlights the interactions between these components, revealing insights into the complexation and micellar system structures, which could be relevant for understanding the behavior of similar compounds like 3-Bromo-4-methoxybenzenesulfonyl chloride in such systems (García‐Río, Méndez, Paleo, & Sardina, 2007).

Spectroscopic Studies of Derivatives

4-Cyano-2-methoxybenzenesulfonyl Chloride (4C2MBSC), a compound similar to this compound, has been extensively studied using vibrational spectroscopic and theoretical methods. These studies provide insights into the molecular geometry, electronic properties, and non-linear optical activity of such compounds, which can be extrapolated to understand the properties of this compound (Nagarajan & Krishnakumar, 2018).

Catalysis in Arylation Reactions

The use of halobenzenesulfonyl chlorides, including 4-bromobenzenesulfonyl chloride, in Pd-catalyzed desulfitative arylation has been investigated. These reactions are important for producing arylated heteroarenes, a process that likely extends to this compound, highlighting its potential as a reagent in organic synthesis (Skhiri et al., 2015).

Synthesis of Biologically Active Compounds

Studies involving the synthesis of N-substituted sulfonamides using derivatives similar to this compound have been conducted. These compounds have shown potential in enzyme inhibition, indicating that this compound could be used in the synthesis of biologically active molecules (Riaz, 2020).

Role in Photoreduction and Photosubstitution Reactions

Research on photoreduction and photosubstitution reactions involving halonitrobenzenes indicates that compounds like this compound could participate in similar photochemical processes, contributing to our understanding of these reactions in organic chemistry (Wubbels, Snyder, & Coughlin, 1988).

Activation of Polymeric Carriers

4-Fluorobenzenesulfonyl chloride has been used for activating hydroxyl groups of polymeric carriers, suggesting that similar compounds like this compound might have applications in the covalent attachment of biological substances to solid supports (Chang, Gee, Smith, & Lake, 1992).

Safety and Hazards

3-Bromo-4-methoxybenzenesulfonyl chloride is a corrosive material that causes burns of eyes, skin, and mucous membranes. Contact with water liberates toxic gas. Thermal decomposition can lead to the release of irritating gases and vapors.

Synthesis routes and methods

Procedure details

1-Bromo-2-methoxy-benzene (1.87 g, 10.0 mmol) was dissolved in chloroform (5 mL) and the solution was cooled in an ice-salt bath to −5° C. to 0° C. The cooled solution was carefully charged with chlorosulfonic acid (2.0 mL, 30.0 mmol) over 30 minutes and the mixture was allowed to warm to room temperature over 1 hour. The mixture then was poured onto chopped ice and transferred to a separatory funnel. The aqueous layer was separated and extracted (×2). The combined organic layers were dried and concentrated to give 3-bromo-4-methoxyphenylsulfonyl chloride (2.80 g, 98%).